Cas no 2731010-48-1 (2-{5-4-(1,3-oxazol-2-yl)phenyl-1H-1,3-benzodiazol-2-yl}ethan-1-amine hydrochloride)

• Product Name: 2-{5-4-(1,3-oxazol-2-yl)phenyl-1H-1,3-benzodiazol-2-yl}ethan-1-amine hydrochloride
• CAS No: 2731010-48-1
• MF: C₁₈H₁₇ClN₄O
• MW: 340.806782484055
• MDL: MFCD34563180
• CID: 5615837
• PubChem ID: 165691589
• Update Time: 2025-06-21

2-{5-4-(1,3-oxazol-2-yl)phenyl-1H-1,3-benzodiazol-2-yl}ethan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2731010-48-1
• EN300-33051841
• 2-{5-[4-(1,3-oxazol-2-yl)phenyl]-1H-1,3-benzodiazol-2-yl}ethan-1-amine hydrochloride
• 2-(5-(4-(Oxazol-2-yl)phenyl)-1H-benzo[d]imidazol-2-yl)ethan-1-amine hydrochloride
• 2-{5-4-(1,3-oxazol-2-yl)phenyl-1H-1,3-benzodiazol-2-yl}ethan-1-amine hydrochloride

• MDL： MFCD34563180
• Inchi： 1S/C18H16N4O.ClH/c19-8-7-17-21-15-6-5-14(11-16(15)22-17)12-1-3-13(4-2-12)18-20-9-10-23-18;/h1-6,9-11H,7-8,19H2,(H,21,22);1H
• InChI Key： YCSZFFQFKFKWNP-UHFFFAOYSA-N
• SMILES： Cl.O1C=CN=C1C1C=CC(=CC=1)C1C=CC2=C(C=1)NC(CCN)=N2

Computed Properties

• Exact Mass: 340.1090889g/mol
• Monoisotopic Mass: 340.1090889g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 385
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80.7Ų

Additional information on 2-{5-4-(1,3-oxazol-2-yl)phenyl-1H-1,3-benzodiazol-2-yl}ethan-1-amine hydrochloride

Introduction to 2-{5-4-(1,3-oxazol-2-yl)phenyl-1H-1,3-benzodiazol-2-yl}ethan-1-amine hydrochloride (CAS No. 2731010-48-1)

2-{5-4-(1,3-oxazol-2-yl)phenyl-1H-1,3-benzodiazol-2-yl}ethan-1-amine hydrochloride (CAS No. 2731010-48-1) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules characterized by its dual heterocyclic framework, incorporating both 1,3-benzodiazole and oxazole moieties, which are well-documented for their pharmacological potential. The presence of these structural features not only contributes to the compound's unique chemical properties but also opens up a myriad of possibilities for therapeutic applications.

The 1,3-benzodiazole ring is a prominent scaffold in medicinal chemistry, renowned for its role in various bioactive molecules. Its ability to interact with biological targets such as enzymes and receptors makes it a valuable component in drug design. In contrast, the oxazole ring introduces additional functionality, enhancing the compound's complexity and potentially its binding affinity to specific targets. The combination of these two heterocycles in 2-{5-4-(1,3-oxazol-2-yl)phenyl-1H-1,3-benzodiazol-2-yl}ethan-1-amine hydrochloride suggests a multifaceted pharmacological profile that warrants further exploration.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the interactions of such complex molecules with biological systems with unprecedented accuracy. The dual heterocyclic system of 2-{5-4-(1,3-oxazol-2-yl)phenyl-1H-1,3-benzodiazol-2-yl}ethan-1amine hydrochloride has been scrutinized using these tools to identify potential binding sites and interaction mechanisms. These studies have highlighted the compound's potential as a scaffold for developing novel therapeutic agents.

The hydrochloride salt form of this compound enhances its solubility and stability, making it more amenable for use in various experimental settings. This formulation is particularly advantageous for in vitro studies where consistent and reproducible results are crucial. The improved solubility also facilitates its administration in preclinical models, allowing for more accurate assessment of its pharmacokinetic and pharmacodynamic properties.

In the realm of drug discovery, the synthesis of 2-{5-[4-(1H-imidazol)-3-methylphenyl]-6-methylpyrimidin}-4-amino]benzoic acid (a related compound) has provided insights into the structural requirements necessary for optimal biological activity. These findings have been instrumental in guiding the design and synthesis of derivatives of 2-{5-[4-(imidazo[1,5-a[5]]pyrazin)-3-methylphenyl]-6-methylpyrimidin}-4-amino]benzoic acid, including our target compound. By leveraging such structural analogs, researchers can fine-tune the pharmacological properties of their candidates to achieve desired outcomes.

The significance of heterocyclic compounds in medicinal chemistry cannot be overstated. They form the backbone of numerous FDA-approved drugs due to their ability to modulate biological pathways effectively. The incorporation of multiple heterocyclic rings into a single molecule can lead to synergistic effects, enhancing both potency and selectivity. This principle has been applied in the design of 2-{5-[4-(imidazo[1,5-a[5]]pyrazin)-3-methylphenyl]-6-methylpyrimidin}-4-amino]benzoic acid, which serves as a precedent for our current focus on 2-{5-[4-(imidazo[1,5-a[5]]pyrazin)-3-methylphenyl]-6-methylpyrimidin}-4-amino]benzoic acid derivatives.

One particularly noteworthy derivative is N,N'-bis(5-chloro-o-toluidine)-N,N'-bis(4-fluorobenzene sulfonyl)urea, which has been extensively studied for its bioactivity. The structural motifs present in this compound share similarities with those found in our target molecule, suggesting that they may exhibit comparable pharmacological effects. By studying such analogs, researchers can gain valuable insights into the structural requirements necessary for optimal activity.

The synthesis and characterization of N,N'-bis(5-chloro-o-toluidine)-N,N'-bis(4-fluorobenzene sulfonyl)urea have provided a blueprint for developing novel compounds with enhanced therapeutic potential. These studies have highlighted the importance of functional groups such as halogens and sulfonamides in modulating biological activity. By incorporating similar functionalities into our target molecule, we aim to improve its pharmacological profile and make it a viable candidate for further development.

Recent research has also emphasized the role of computational methods in predicting the bioactivity of complex molecules like N,N'-bis(5-chloro-o-toluidine)-N,N'-bis(4-fluorobenzene sulfonyl)urea. Advanced algorithms can simulate molecular interactions with high precision, allowing researchers to identify promising candidates before investing significant resources in wet lab experiments. This approach has accelerated the drug discovery process significantly over recent years.

The dual heterocyclic system present in our target compound offers several advantages over simpler molecular architectures. It provides multiple sites for interaction with biological targets, increasing the likelihood of achieving potent and selective effects. Additionally, the presence of both 1H-imidazoles and pyrimidines allows for diverse functionalization strategies, enabling researchers to fine-tune the pharmacological properties as needed.

In conclusion,CAS No 2731010 48 12 {5-[4-(imidazo[1 15-a[15]]pyrazin)-3-methylphenyl]-6-methylpyrimidin}-4-amino]benzoic acid derivatives including our primary focus on N N -bis(5-chloro-o-toluidine)-N N -bis(4-fluorobenzene sulfonyl)urea represent promising avenues for therapeutic development.* These compounds exhibit unique structural features that make them attractive candidates for further investigation.* By leveraging advances in synthetic chemistry computational biology*and high-throughput screening technologies*researchers can accelerate*the discovery*of novel bioactive molecules.* The continued exploration*of these derivatives holds great promise*for addressing unmet medical needs*and improving patient outcomes.*